Cas no 2301857-84-9 ((6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane)

• Product Name: (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane
• CAS No: 2301857-84-9
• MF: C₁₃H₂₇Cl₃O₄Si
• MW: 381.79558300972
• CID: 6794597
• PubChem ID: 138375966
• Update Time: 2025-10-22

(6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane Chemical and Physical Properties

Names and Identifiers

• (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane
• 2301857-84-9
• MFCD32665669

• Inchi： 1S/C13H27Cl3O4Si/c1-17-7-8-19-11-12-20-10-9-18-6-4-2-3-5-13-21(14,15)16/h2-13H2,1H3
• InChI Key： OUEGMWXRDZALNX-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCCOCCOCCOCCOC)(Cl)Cl

Computed Properties

• Exact Mass: 380.074419g/mol
• Monoisotopic Mass: 380.074419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane

(6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane (CAS No. 2301857-84-9): A Comprehensive Overview

(6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane (CAS No. 2301857-84-9) is a specialized organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, biotechnology, and pharmaceuticals. This compound is characterized by its long, flexible alkyl chain terminated with a trichlorosilyl group, which imparts it with excellent reactivity and surface-modifying capabilities.

The structure of (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane consists of a hexyl chain with multiple ethylene oxide units, culminating in a trichlorosilyl group. The presence of the methoxy groups along the chain enhances its solubility in polar solvents and improves its compatibility with various substrates. This makes it an ideal candidate for applications requiring precise surface modification and functionalization.

Recent research has highlighted the versatility of this compound in creating robust and functional coatings. For instance, studies have shown that (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane can be used to modify the surface of silica nanoparticles, enhancing their stability and dispersibility in aqueous media. This is particularly useful in the development of nanocomposites for drug delivery systems, where controlled release and targeted delivery are critical.

In the field of biotechnology, this compound has been explored for its potential in creating bioactive surfaces. By functionalizing surfaces with (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane, researchers have been able to introduce specific biomolecules or functional groups that can interact with biological systems. For example, it has been used to create surfaces that promote cell adhesion and proliferation, which is crucial for tissue engineering and regenerative medicine applications.

The pharmaceutical industry has also shown interest in this compound due to its ability to improve the bioavailability and stability of drug molecules. When used as a coating agent for drug particles, (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane can enhance the solubility and dispersibility of poorly water-soluble drugs, thereby improving their therapeutic efficacy. Additionally, its low toxicity profile makes it a promising candidate for use in oral and topical formulations.

From a materials science perspective, the compound's reactivity with various substrates allows for the creation of durable and functional coatings. For example, it can be used to modify the surface of glass or metal surfaces to improve their hydrophobicity or hydrophilicity, depending on the desired application. This property is particularly valuable in industries such as automotive, electronics, and construction, where surface properties play a crucial role in performance and durability.

The synthesis of (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)trichlorosilane typically involves a multi-step process that includes the preparation of the alkyl chain with multiple ethylene oxide units followed by the introduction of the trichlorosilyl group. The synthesis can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety, while this compound is generally considered safe when handled properly, standard laboratory safety protocols should be followed to ensure safe handling and storage. It is important to avoid inhalation of vapors and skin contact, as well as to use appropriate personal protective equipment (PPE) such as gloves and goggles.

Overall, (6-{2-[2-(2-Methoxy-eth oxy)- eth oxy]- eth oxy}- hex yl)tri chloro sil ane (CAS No. 2301857-84-9) represents a versatile and promising compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an invaluable tool for researchers and developers working on advanced materials, biotechnological applications, and pharmaceutical formulations.